Cas no 388630-75-9 (5-Methyl-1,3,4-thiadiazole-2-methanamine HCl)

• Product Name: 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl
• CAS No: 388630-75-9
• MF: C₄H₈ClN₃S
• MW: 165.644417762756
• MDL: MFCD20441427
• CID: 1091630
• PubChem ID: 11615231
• Update Time: 2025-05-22

5-Methyl-1,3,4-thiadiazole-2-methanamine HCl Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3,4-thiadiazol-2-yl)methanamine
• (5-methyl-1,3,4-thiadiazol-2-yl)methanamine hcl
• 1-(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine hydrochloride (1:1)
• (5-methyl-1,3,4-thiadiazol-2-yl)methanamine;hydrochloride
• 388630-75-9
• (5-methyl-1,3,4-thiadiazol-2-yl)methanamine Hydrochloride
• (5-methyl-1,3,4-thiadiazol-2-yl)methanamineHydrochloride
• MFCD20441427
• [(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]amine hydrochloride
• CS-0323292
• SY245683
• 1-(5-methyl-1,3,4-thiadiazol-2-yl)methanamine hydrochloride
• AKOS022186458
• DB-327865
• LJFOGPILZPMPEV-UHFFFAOYSA-N
• AS-48309
• 2-(Aminomethyl)-5-methyl-1,3,4-thiadiazole Hydrochloride
• SCHEMBL289007
• F30252
• 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl

• MDL： MFCD20441427
• Inchi： 1S/C4H7N3S.ClH/c1-3-6-7-4(2-5)8-3;/h2,5H2,1H3;1H
• InChI Key： LJFOGPILZPMPEV-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=NN=C1CN

Computed Properties

• Exact Mass: 165.0127461g/mol
• Monoisotopic Mass: 165.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl

Comprehensive Overview of 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl (CAS No. 388630-75-9)

5-Methyl-1,3,4-thiadiazole-2-methanamine HCl, identified by its CAS number 388630-75-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methyl and methanamine functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its unique structural features and compatibility with various reaction conditions.

In recent years, the demand for 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl has surged, driven by its relevance in drug discovery and material science. A growing number of studies highlight its role as a building block for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's thiadiazole core is a key motif in many FDA-approved drugs, which underscores its importance in modern medicinal chemistry. Additionally, its hydrochloride salt form improves solubility, facilitating its use in aqueous-based formulations.

The synthesis of CAS 388630-75-9 involves multi-step organic reactions, often starting from readily available precursors like thiosemicarbazides or carboxylic acid derivatives. Optimizing the yield and purity of this compound is a focal point for industrial and academic labs alike. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, reducing the environmental impact of its production. This aligns with the broader industry trend toward sustainable chemical manufacturing.

From an analytical perspective, 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, especially when used in pharmaceutical applications. The compound's stability under various storage conditions is another area of investigation, as it influences shelf life and handling protocols. Proper storage in cool, dry environments is recommended to maintain its integrity over time.

Beyond pharmaceuticals, 388630-75-9 has found utility in agrochemicals, where its derivatives exhibit herbicidal and fungicidal properties. This dual applicability makes it a versatile candidate for interdisciplinary research. Furthermore, its mechanism of action at the molecular level is a subject of ongoing studies, with computational modeling playing a pivotal role in elucidating its interactions with biological targets. Such insights are critical for designing next-generation therapeutics and crop protection agents.

In the context of market trends, the global demand for thiadiazole-based compounds is projected to grow, fueled by their expanding applications in healthcare and agriculture. Companies specializing in fine chemicals are actively scaling up production to meet this demand, while also investing in patent-protected derivatives to gain a competitive edge. For researchers and procurement specialists, sourcing high-purity 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl remains a priority, with suppliers emphasizing batch-to-batch consistency and regulatory compliance.

To address common queries from the scientific community, FAQs about CAS 388630-75-9 often revolve around its solubility profile, compatibility with other reagents, and scalability of synthesis. These practical considerations are essential for seamless integration into laboratory workflows. Additionally, the compound's safety data sheet (SDS) provides detailed guidance on handling, ensuring adherence to occupational health standards. As with any chemical, proper personal protective equipment (PPE) is advised during manipulation.

Looking ahead, the exploration of 5-Methyl-1,3,4-thiadiazole-2-methanamine HCl is expected to deepen, with interdisciplinary collaborations unlocking new possibilities. Its structural versatility positions it as a cornerstone in the design of innovative molecules addressing unmet medical and agricultural needs. For stakeholders in the chemical and life sciences sectors, staying abreast of developments related to this compound is crucial for leveraging its full potential.